Cas no 1805518-71-1 (6-Bromo-2-chloro-3-fluorophenol)

• Product Name: 6-Bromo-2-chloro-3-fluorophenol
• CAS No: 1805518-71-1
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• MDL: MFCD28734041
• CID: 3025739
• PubChem ID: 124201940
• Update Time: 2025-05-20

6-Bromo-2-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chloro-3-fluorophenol
• Phenol, 6-bromo-2-chloro-3-fluoro-
• BrC1=CC=C(C(=C1O)Cl)F
• AMY28461
• MFCD28734041
• 1805518-71-1
• SCHEMBL18893999
• AKOS030525249
• CS-0098669
• CS-16486
• 6-Bromo-2-chloro-3-fluorophenol

• MDL： MFCD28734041
• Inchi： 1S/C6H3BrClFO/c7-3-1-2-4(9)5(8)6(3)10/h1-2,10H
• InChI Key： KNSVISZQMGLUSR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1O)Cl)F

Computed Properties

• Exact Mass: 223.90398 g/mol
• Monoisotopic Mass: 223.90398 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 225.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 6-Bromo-2-chloro-3-fluorophenol

6-Bromo-2-chloro-3-fluorophenol (CAS No. 1805518-71-1): An Overview of Its Properties and Applications in Modern Research

6-Bromo-2-chloro-3-fluorophenol (CAS No. 1805518-71-1) is a halogenated phenol compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and environmental studies. This compound is characterized by the presence of bromine, chlorine, and fluorine substituents on the phenolic ring, which impart distinct physical and chemical properties.

The molecular formula of 6-Bromo-2-chloro-3-fluorophenol is C₆H₃BrClFO, and its molecular weight is approximately 227.44 g/mol. The compound is a white to off-white solid at room temperature and exhibits low solubility in water but is soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and analytical techniques.

In the realm of medicinal chemistry, 6-Bromo-2-chloro-3-fluorophenol has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Bromo-2-chloro-3-fluorophenol exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

The presence of multiple halogen substituents on the phenolic ring also makes 6-Bromo-2-chloro-3-fluorophenol an attractive candidate for use in materials science. Halogenated phenols are known for their ability to form strong hydrogen bonds and π–π interactions, which can be exploited to design advanced materials with enhanced mechanical and thermal properties. A 2021 study in the Journal of Materials Chemistry A reported the synthesis of polymer composites incorporating 6-Bromo-2-chloro-3-fluorophenol, which exhibited improved thermal stability and mechanical strength compared to conventional materials.

In environmental studies, the behavior and fate of halogenated phenols in aquatic systems have been a subject of interest due to their potential ecological impact. Research has shown that compounds like 6-Bromo-2-chloro-3-fluorophenol can undergo various transformation processes in water, including photodegradation and biodegradation. A 2020 study published in the Environmental Science & Technology journal investigated the photodegradation kinetics of 6-Bromo-2-chloro-3-fluorophenol under simulated sunlight conditions and found that it rapidly decomposes into less harmful byproducts.

The synthetic route for producing 6-Bromo-2-chloro-3-fluorophenol typically involves multi-step reactions starting from commercially available starting materials. One common approach involves the bromination of 2-chloro-3-fluorophenol using bromine or a brominating agent such as N-bromosuccinimide (NBS). The reaction conditions, including temperature, solvent choice, and reaction time, are carefully optimized to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

The safety profile of 6-Bromo-2-chloro-3-fluorophenol is an important consideration for its practical applications. While it is not classified as a hazardous substance under current regulations, proper handling precautions should be taken to avoid skin contact and inhalation. Laboratory studies have shown that it has low acute toxicity but may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be used when handling this compound.

In conclusion, 6-Bromo-2-chloro-3-fluorophenol (CAS No. 1805518-71-1) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental studies. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, it is likely that this compound will play an increasingly important role in various scientific fields.